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Compound of Interest

Compound Name: D-Glucose-13C-4

Cat. No.: B12415521 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

isotopically labeled compounds is paramount for both personal safety and experimental

integrity. This guide provides essential, immediate safety and logistical information for D-
Glucose-13C-4, including operational and disposal plans.

Personal Protective Equipment (PPE)
When handling D-Glucose-13C-4, a stable, non-radioactive isotope-labeled sugar, adherence

to standard laboratory safety protocols is crucial. The following personal protective equipment

is recommended to minimize exposure and ensure safe handling.[1][2][3][4]
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PPE Category Item Specifications and Use

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect eyes from

potential dust particles.[1]

Hand Protection Disposable nitrile gloves

Minimum requirement for

handling. It is advisable to

change gloves immediately if

they become contaminated.

Body Protection Laboratory coat

Standard practice to protect

skin and clothing from potential

spills.

Respiratory Protection
NIOSH/CEN approved

respirator

Recommended when there is

a potential for dust formation

or when working in poorly

ventilated areas.

Operational Plan: Step-by-Step Handling Protocol
Following a structured workflow ensures both safety and the integrity of the experiment.

1. Pre-Handling Preparation:

Hazard Assessment: Before starting any procedure, perform a risk assessment specific to

your experiment.

Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh

boats), and labeled waste containers are readily accessible.

Work Area: Prepare a clean, designated area for handling the compound. For procedures

that may generate dust, a chemical fume hood should be utilized.

2. Handling the Solid Compound:

Don PPE: Put on the appropriate personal protective equipment as outlined in the table

above.
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Weighing: Carefully weigh the desired amount of D-Glucose-13C-4. To minimize dust

creation, handle the powder gently. If dust is generated, ensure proper ventilation or use

respiratory protection.

Solution Preparation: When preparing a solution, slowly add the solid D-Glucose-13C-4 to

the solvent to avoid splashing.

3. Storage:

Keep the container tightly closed.

Store at room temperature, away from light and moisture.

Disposal Plan
Proper disposal of D-Glucose-13C-4 and associated waste is critical to maintain a safe

laboratory environment and comply with regulations.

Waste Segregation:

Solid Waste: Collect unused D-Glucose-13C-4 powder and contaminated disposable items

(e.g., weigh boats, gloves, paper towels) in a designated, sealed, and clearly labeled waste

container.

Liquid Waste: Collect aqueous solutions of D-Glucose-13C-4 in a separate, clearly labeled

waste container. Do not pour solutions down the drain unless permitted by your institution's

and local regulations.

Disposal Procedures:

Labeling: All waste containers must be clearly labeled with "D-Glucose-13C-4 Waste" and

any solvents used.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

environmental regulations. It is best practice to consult your institution's Environmental

Health and Safety (EHS) office for specific guidance on chemical waste disposal. Surplus

and non-recyclable solutions should be offered to a licensed disposal company. D-Glucose-
13C-4 is not classified as dangerous goods for transport.
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Quantitative Data
The following table summarizes key quantitative data for D-Glucose-13C-4.

Property Value

Molecular Weight 181.15 g/mol

Appearance White, crystalline powder

Storage Temperature Room temperature

Oral LD50 (Rat) 25800 mg/kg (for D-Glucose)

Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Glucose-13C-4 in a

laboratory setting.
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1. Hazard Assessment
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3. Prepare Work Area

4. Don PPE

5. Weigh Compound

6. Prepare Solution (if needed)

7. Store Compound

9. Segregate Waste

8. Clean Work Area

10. Label Waste Containers

11. Dispose via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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